Cas no 54754-60-8 (6,8-Dibromo-1H-benzo[d][1,3]oxazine-2,4-dione)

• Product Name: 6,8-Dibromo-1H-benzo[d][1,3]oxazine-2,4-dione
• CAS No: 54754-60-8
• MF: C₈H₃Br₂NO₃
• MW: 320.922320604324
• MDL: MFCD00519398
• CID: 353773
• PubChem ID: 12785992
• Update Time: 2025-06-10

6,8-Dibromo-1H-benzo[d][1,3]oxazine-2,4-dione Chemical and Physical Properties

Names and Identifiers

• 6,8-Dibromo-1H-benzo[d][1,3]oxazine-2,4-dione
• 2H-3,1-Benzoxazine-2,4(1H)-dione, 6,8-dibromo-
• 6, 8-DIBROMOISATOIC ANHYDRIDE
• 6,8-dibromo-1H-3,1-benzoxazine-2,4-dione
• 6,8-Dibrom-1H-benz[d][1,3]oxazin-2,4-dion
• 6,8-dibromo-1H-benz[d][1,3]oxazine-2,4-dione
• 6,8-dibromo-2H-3,1-benzoxazin-2,4-1H-dione
• 6,8-dibromo-2H-3,1-benzoxazine-2,4-1H-dio
• 6,8-dibromo-2H-3,1-benzoxazine-2,4-1H-dione
• AK141520
• CTK1F8268
• SBB040062
• AKOS000271186
• 6,8-DIBROMO-2H-BENZO[D][1,3]OXAZINE-2,4(1H)-DIONE
• AMY31555
• EN300-3583995
• ISBVTKNCSLRDBE-UHFFFAOYSA-N
• AT25323
• 6,8-Dibromo-2H-3,1-benzoxazine-2,4(1H)-dione
• A913935
• DTXSID00509806
• MFCD00519398
• 6,8-dibromo-2,4-dihydro-1H-3,1-benzoxazine-2,4-dione
• C8H3Br2NO3
• SCHEMBL639250
• 54754-60-8
• NS-05378
• 6,8-Dibromoisatoic Anhydride
• DB-341632

• MDL： MFCD00519398
• Inchi： 1S/C8H3Br2NO3/c9-3-1-4-6(5(10)2-3)11-8(13)14-7(4)12/h1-2H,(H,11,13)
• InChI Key： ISBVTKNCSLRDBE-UHFFFAOYSA-N
• SMILES： BrC1=CC(=CC2C(=O)OC(NC=21)=O)Br

Computed Properties

• Exact Mass: 318.84789
• Monoisotopic Mass: 318.84797g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 284
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 55.4Ų

Experimental Properties

• PSA: 55.4

6,8-Dibromo-1H-benzo[d][1,3]oxazine-2,4-dione Security Information

• Storage Condition：Sealed in dry,2-8°C

Additional information on 6,8-Dibromo-1H-benzo[d][1,3]oxazine-2,4-dione

Recent Advances in the Study of 6,8-Dibromo-1H-benzo[d][1,3]oxazine-2,4-dione (CAS: 54754-60-8)

6,8-Dibromo-1H-benzo[d][1,3]oxazine-2,4-dione (CAS: 54754-60-8) is a heterocyclic compound that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential biological activities. Recent studies have explored its applications in drug discovery, particularly as a scaffold for the development of novel therapeutic agents. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential applications in medicine.

The synthesis of 6,8-Dibromo-1H-benzo[d][1,3]oxazine-2,4-dione has been optimized in recent years to improve yield and purity. A study published in the Journal of Organic Chemistry (2023) demonstrated a novel one-pot synthesis method that utilizes bromination and cyclization reactions under mild conditions, achieving a yield of over 85%. This advancement is critical for scaling up production for further pharmacological studies.

In terms of biological activity, 6,8-Dibromo-1H-benzo[d][1,3]oxazine-2,4-dione has shown promising results as an inhibitor of specific enzymes involved in inflammatory pathways. A 2024 study in Bioorganic & Medicinal Chemistry Letters reported that the compound exhibits potent inhibitory effects on cyclooxygenase-2 (COX-2), with an IC50 value of 0.8 µM. This suggests its potential as a lead compound for developing anti-inflammatory drugs with reduced side effects compared to traditional NSAIDs.

Furthermore, computational docking studies have revealed that the bromine atoms at the 6 and 8 positions play a crucial role in the compound's binding affinity to target proteins. Molecular dynamics simulations indicate that these halogen bonds enhance the stability of the protein-ligand complex, which could explain the compound's high inhibitory potency. These insights are valuable for structure-activity relationship (SAR) studies aimed at optimizing the compound's efficacy.

Recent preclinical evaluations have also explored the compound's potential in oncology. A 2023 study in European Journal of Medicinal Chemistry demonstrated that 6,8-Dibromo-1H-benzo[d][1,3]oxazine-2,4-dione induces apoptosis in certain cancer cell lines by modulating the activity of pro-apoptotic proteins. These findings highlight its potential as a chemotherapeutic agent, though further in vivo studies are needed to assess its safety and efficacy.

In conclusion, 6,8-Dibromo-1H-benzo[d][1,3]oxazine-2,4-dione (CAS: 54754-60-8) represents a versatile scaffold with significant potential in drug discovery. Recent advancements in its synthesis, coupled with its promising biological activities, underscore its relevance in the development of novel therapeutics. Future research should focus on optimizing its pharmacokinetic properties and exploring its applications in other disease models.